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Storage Conditions for Flubromazepam Solutions

For certified reference material (CRM) solutions of Flubromazepam, the most precise storage guidance

comes from chemical manufacturers. The table below summarizes the key conditions.

Specification Storage Condition Applicable To Source

Long-term Storage
Temperature

-20°C Certified Reference Material

(CRM) solutions in methanol [1]

Solution
Concentration

1.0 mg/mL in methanol Certified Reference Material

(CRM) [1]

Physical Form Solid Powder Active pharmaceutical ingredient

[2]

Powder Storage
Advice

Cool, dry place, away from

light; tightly closed container

Solid (powder) form [2]
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Understanding the basic properties of the parent compound can provide context for handling its deuterated

analog. The following table consolidates key data.

Property Description / Value Source

IUPAC Name 7-Bromo-5-(2-fluorophenyl)-1,3-dihydro-1,4-benzodiazepin-2-one [3] [2]

Molecular Formula C₁₅H₁₀BrFN₂O [3] [2]

Elimination Half-life ~106 hours (cited in multiple sources); also reported as 10-20 hours

in one human study

[3] [4]

Purity of Research
Material

≥ 98% to 99% [2] [4]

Primary Application Pharmacological research on GABA-A receptors; recreational use

as a novel psychoactive substance (NPS)

[1] [5]

[4]

Experimental Protocols from Research Studies

A 2022 study investigated the dependence potential and cardiotoxicity of Flubromazepam in rodents. The

experimental workflow for the Conditioned Place Preference (CPP) test, which demonstrated the

compound's dependence liability, is outlined below.
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Study Population:
Male C57BL/6J Mice

Habituation (Days 1-3)
Free exploration of all

compartments for 30 min/day

Pre-Conditioning (Day 4)
Establish baseline preference
for compartments (15 min)

Conditioning (Days 5-14)
10-day protocol:

- Drug Day: i.p. Flubromazepam
(0.1 mg/kg) in white compartment

- Saline Day: Vehicle in black compartment

Post-Conditioning Test (Day 15)
Measure final compartment

preference (15 min)

Outcome: Significant preference for
drug-paired compartment,

indicating dependence potential

Click to download full resolution via product page

Key Methodology Details:

Chemical Preparation: Flubromazepam (purity >98%) was dissolved in a vehicle solution of saline,

DMSO, and Tween 80 (ratio 18:1:1) [4].
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Dosage: The study found a significant conditioned place preference at a dose of 0.1 mg/kg,

administered intraperitoneally [4].
Apparatus: The CPP apparatus consisted of three distinct compartments (black, white, and a neutral

gray start box) with automated recording of time spent in each via an infrared sensor system [4].

Important Safety and Handling Information

Handling this substance requires strict safety precautions due to its potency and potential hazards.

Hazard Classification: Commercial sources classify the methanol solution with hazard codes for

Acute Toxicity (Oral, Dermal, Inhalation), Flammable Liquid, and specific target organ toxicity [1].
The powder form is also considered hazardous [2].

Precautionary Measures:
Personal Protective Equipment (PPE): Use gloves and safety goggles to avoid inhalation,

ingestion, or skin contact [2].
First Aid: In case of ingestion, do not induce vomiting and seek immediate medical attention

[2].
Legal Status: Flubromazepam is a controlled substance in numerous countries, including the UK

(Class C), Germany (Anlage II), South Korea, and the US state of Virginia (Schedule I) [3] [4].
Researchers must verify the legal status in their country before purchasing or handling [2].

Key Information for Researchers

For Flubromazepam-d4 specifics: It is highly recommended to consult the certificate of analysis
(COA) provided with your specific batch of Flubromazepam-d4, as it contains detailed stability data,
expiration dates, and storage conditions validated by the manufacturer [1].

Stability inference: While specific data for the deuterated form is unavailable, storing
Flubromazepam-d4 as a solution in methanol at -20°C or below is a standard and prudent practice

for maintaining the stability of most deuterated internal standards.
Safety first: The strong dependence potential and observed cardiotoxicity of Flubromazepam in

animal studies underscore the critical importance of strict safety protocols in the laboratory [5] [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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